trans-1,2-Cyclohexanediol
trans-1,2-Cyclohexanediol
Trans-cyclohexane-1,2-diol is a cyclohexane-1,2-diol with trans-configuration. It is a metabolite of cyclohexene oxide and other such compounds. It has a role as a human xenobiotic metabolite.
Brand Name:
Vulcanchem
CAS No.:
1460-57-7
VCID:
VC0013532
InChI:
InChI=1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2/t5-,6-/m1/s1
SMILES:
C1CCC(C(C1)O)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
trans-1,2-Cyclohexanediol
CAS No.: 1460-57-7
Reference Standards
VCID: VC0013532
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 1460-57-7 |
|---|---|
| Product Name | trans-1,2-Cyclohexanediol |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | (1R,2R)-cyclohexane-1,2-diol |
| Standard InChI | InChI=1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2/t5-,6-/m1/s1 |
| Standard InChIKey | PFURGBBHAOXLIO-PHDIDXHHSA-N |
| Isomeric SMILES | C1CC[C@H]([C@@H](C1)O)O |
| SMILES | C1CCC(C(C1)O)O |
| Canonical SMILES | C1CCC(C(C1)O)O |
| Melting Point | 102.5 °C |
| Description | Trans-cyclohexane-1,2-diol is a cyclohexane-1,2-diol with trans-configuration. It is a metabolite of cyclohexene oxide and other such compounds. It has a role as a human xenobiotic metabolite. |
| Synonyms | 1,2-cyclohexanediol 1,2-cyclohexanediol, (cis)-isomer 1,2-cyclohexanediol, (trans)-isomer cis-1,2-cyclohexanediol trans-1,2-cyclohexanediol |
| PubChem Compound | 92886 |
| Last Modified | Nov 11 2021 |
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